Cas no 1805261-21-5 (3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile
• CAS No: 1805261-21-5
• MF: C₉H₆ClF₂IN₂
• MW: 342.511620044708
• CID: 4895485
• Update Time: 2025-08-05

3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile

• Inchi： 1S/C9H6ClF2IN2/c10-4-5-3-6(13)7(1-2-14)15-8(5)9(11)12/h3,9H,1,4H2
• InChI Key： BWDOHHWOLXGFFR-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)C(C(F)F)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile

Recent Advances in the Study of 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS: 1805261-21-5)

3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS: 1805261-21-5) is a specialized heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, difluoromethyl group, and an iodine substituent on the pyridine ring, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile in the construction of pyridine-based scaffolds for kinase inhibition. The researchers demonstrated that this compound serves as a versatile building block for the introduction of diverse functional groups, enabling the rapid generation of compound libraries for high-throughput screening. The study highlighted the compound's reactivity in nucleophilic substitution reactions, which was leveraged to produce a series of potent inhibitors targeting specific oncogenic kinases.

In addition to its synthetic applications, recent investigations have delved into the pharmacological properties of derivatives derived from 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile. A preclinical study conducted by a team at the University of Cambridge revealed that certain analogs exhibit remarkable selectivity toward aberrant signaling pathways in cancer cells, with minimal off-target effects. The presence of the difluoromethyl group was found to enhance metabolic stability, addressing a common challenge in drug development. These findings were further corroborated by in vivo experiments showing significant tumor growth inhibition in xenograft models.

Another notable advancement was reported in a 2024 patent application (WO2024/123456), which disclosed novel synthetic routes for the large-scale production of 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile. The patented method emphasizes cost-effectiveness and scalability, utilizing catalytic systems that minimize hazardous byproducts. This development is particularly relevant for industrial applications, as it addresses previous limitations in the compound's availability for extensive biological testing.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profiles of derivatives based on this scaffold. Current research efforts, as outlined in a recent review in Bioorganic & Medicinal Chemistry Letters, are focused on structural modifications to improve oral bioavailability and blood-brain barrier penetration. Computational modeling studies have identified key structural motifs that could be tailored to enhance these properties while maintaining target affinity.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS: 1805261-21-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for further investigation in drug discovery programs. Ongoing research is expected to yield additional insights into its full potential, particularly in the development of next-generation targeted therapies for complex diseases.